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Compound of Interest

Compound Name: 4-Bromothiazole-2-carbonitrile

Cat. No.: B580486 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of 4-
Bromothiazole-2-carbonitrile (CAS No. 1017781-52-0), a heterocyclic building block with

potential applications in medicinal chemistry and materials science. This document compiles

data from various suppliers, outlines key chemical properties, and presents available safety

information.

Chemical Identity and Properties
Table 1: Chemical Identification of 4-Bromothiazole-2-carbonitrile

Identifier Value

IUPAC Name 4-bromo-1,3-thiazole-2-carbonitrile

Synonyms
4-bromo-2-cyanothiazole, 4-bromo-1,3-thiazole-

2-carbonitrile, 4-bromo-2-thiazolecarbonitrile

CAS Number 1017781-52-0[1][2]

Molecular Formula C₄HBrN₂S[1][2]

Molecular Weight 189.03 g/mol [1][2]

MDL Number MFCD09607690[1]
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Table 2: Physicochemical Properties of 4-Bromothiazole-2-carbonitrile

Property Value

Appearance White to off-white solid

Purity ≥95% - ≥98% (Varies by supplier)

Storage
Store at 2-8°C under an inert atmosphere (e.g.,

nitrogen or argon)[2][3]

Commercial Availability
A number of chemical suppliers offer 4-Bromothiazole-2-carbonitrile in research and bulk

quantities. The following table summarizes the offerings from several prominent suppliers.

Please note that availability and product specifications are subject to change and should be

confirmed directly with the supplier.

Table 3: Commercial Suppliers of 4-Bromothiazole-2-carbonitrile
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Supplier Purity/Specification Available Quantities

American Elements

High purity and custom

specifications available (e.g.,

99%, 99.9%)[1]

Research and bulk

quantities[1]

BLD Pharm

Information on purity and

specifications available upon

request[3]

Contact for availability[3]

Chongqing Chemdad Co., Ltd. Multiple grades available Contact for available quantities

Key Organics
Product specifications

available on request
Contact for available quantities

AChemBlock 95% purity 5g, 25g[4]

Ambeed Not specified Contact for availability

Dayang Chem (Hangzhou)

Co.,Ltd.
Not specified Contact for availability[5]

Abacipharm Not specified Contact for availability[6]

Safety Information
A Safety Data Sheet (SDS) for 4-Bromothiazole-2-carbonitrile indicates the following hazard

information. It is crucial to handle this compound in a well-ventilated fume hood and with

appropriate personal protective equipment.

Table 4: GHS Hazard and Precautionary Statements
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Category Statement

Hazard Statements

H302: Harmful if swallowed. H312: Harmful in

contact with skin. H315: Causes skin irritation.

H319: Causes serious eye irritation. H332:

Harmful if inhaled. H335: May cause respiratory

irritation.

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray. P280: Wear

protective gloves/protective clothing/eye

protection/face protection. P301+P312: IF

SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell. P302+P352:

IF ON SKIN: Wash with plenty of soap and

water. P304+P340: IF INHALED: Remove

person to fresh air and keep comfortable for

breathing. P305+P351+P338: IF IN EYES:

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

Experimental Protocols
Detailed experimental protocols for the synthesis of 4-Bromothiazole-2-carbonitrile are not

readily available in the public domain. However, the synthesis of brominated thiazoles often

involves the sequential bromination and debromination of thiazole precursors.[7] One potential

synthetic route could involve the bromination of 2-cyanothiazole.

While a specific, validated protocol for this compound is not available, a general procedure for

the synthesis of similar compounds, such as 2-bromo-4-thiazolecarboxylic acid, involves the

diazotization of an amino-thiazole precursor followed by a Sandmeyer-type reaction with a

bromide source.[8] Another approach described in patent literature for a similar compound

involves a one-pot synthesis from 2-bromothiazole via carbonyl-inserting reaction, chlorination,

and ammonolysis.[9]
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Researchers interested in the synthesis of 4-Bromothiazole-2-carbonitrile should consult the

chemical literature and consider these general methodologies as a starting point for developing

a specific synthetic route.

Logical Workflow for Procurement and Use
The following diagram illustrates a logical workflow for researchers from identifying the need for

4-Bromothiazole-2-carbonitrile to its experimental application.
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Workflow for Procurement and Use of 4-Bromothiazole-2-carbonitrile

Identify Research Need for
4-Bromothiazole-2-carbonitrile

Search for Commercial Suppliers
(e.g., using CAS No. 1017781-52-0)

Compare Supplier Specifications
(Purity, Quantity, Price)

Request Quotations and Lead Times

Select Supplier and Place Order

Receive Compound and Verify Identity
(e.g., via NMR, MS)

Review Safety Data Sheet (SDS)
and Plan Safe Handling Procedures

Develop Experimental Protocol
(e.g., for synthesis or biological screening)

Conduct Experiment

Analyze Results and Draw Conclusions

Click to download full resolution via product page

Caption: Procurement and Use Workflow.
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Potential Signaling Pathway Involvement
(Hypothetical)
Given the prevalence of the thiazole scaffold in bioactive molecules, 4-Bromothiazole-2-
carbonitrile could potentially be used as a building block for the synthesis of inhibitors of

various signaling pathways implicated in disease. The following diagram presents a

hypothetical signaling pathway where a derivative of this compound might act.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b580486?utm_src=pdf-body
https://www.benchchem.com/product/b580486?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hypothetical Signaling Pathway for a 4-Bromothiazole-2-carbonitrile Derivative

Cell Membrane

Receptor Tyrosine Kinase

Kinase A

Growth Factor

Kinase B

Transcription Factor

Gene Expression
(Proliferation, Survival)

Derivative of
4-Bromothiazole-2-carbonitrile

Click to download full resolution via product page

Caption: Hypothetical Kinase Inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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